Cas no 77573-43-4 (Ingenol-5,20-acetonide)
Ingenol-5,20-acetonide Chemical and Physical Properties
Names and Identifiers
-
- (6R)-6,6aβ,7aβ,8,9,12,12a,12bβ-Octahydro-12α,12aα-dihydroxy-2,2,7,7,9β,11-hexamethyl-7H-6β,9aβ-methano-4H-cyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d]-1,3-dioxin-13-one
- Ingenol 5,20-Acetonide
- Ingenol-5,20-acetonide
- (4S,5R,6R,14R,16R,18R)-4,5-Dihydroxy-3,8,8,15,15,18-hexamethyl-7,9-dioxapentacyclo[11.5.1.01,5.06,11
- A865196
- HY-N0869
- (6R)-6,6abeta,7abeta,8,9,12,12a,12bbeta-Octahydro-12alpha,12aalpha-dihydroxy-2,2,7,7,9beta,11-hexamethyl-7H-6beta,9abeta-methano-4H-cyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d]-1,3-dioxin-13-one
- CS-3916
- 77573-43-4
- MS-26453
- DA-54323
- (1S,4S,6R,13S,14R,16R,18R)-4,5-dihydroxy-3,8,8,15,15,18-hexamethyl-7,9-dioxapentacyclo[11.5.1.0(1),?.0?,(1)(1).0(1)?,(1)?]nonadeca-2,11-dien-19-one
-
- Inchi: 1S/C23H32O5/c1-11-9-22-12(2)7-15-16(20(15,3)4)14(18(22)25)8-13-10-27-21(5,6)28-19(13)23(22,26)17(11)24/h8-9,12,14-17,19,24,26H,7,10H2,1-6H3/t12-,14?,15-,16+,17+,19-,22?,23-/m1/s1
- InChI Key: ONMDPPVVEFWDOD-IYPAEISKSA-N
- SMILES: O([H])[C@@]12[C@]([H])(C(C([H])([H])[H])=C([H])C31C(C([H])(C([H])=C1C([H])([H])OC(C([H])([H])[H])(C([H])([H])[H])O[C@@]21[H])[C@]1([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]1([H])C([H])([H])[C@@]3([H])C([H])([H])[H])=O)O[H]
Computed Properties
- Exact Mass: 388.22500
- Monoisotopic Mass: 388.22497412 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 823
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 76
- Molecular Weight: 388.5
Experimental Properties
- Color/Form: Powder
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 531.4±50.0 °C at 760 mmHg
- Flash Point: 180.5±23.6 °C
- Solubility: Very slightly soluble (0.51 g/l) (25 º C),
- PSA: 75.99000
- LogP: 2.61350
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
Ingenol-5,20-acetonide Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
Ingenol-5,20-acetonide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203878-10mg |
Ingenol-5,20-acetonide |
77573-43-4 | 98% | 10mg |
$468 | 2021-06-15 | |
| TRC | I655810-1mg |
Ingenol 5,20-Acetonide |
77573-43-4 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | I655810-10 mg |
Ingenol 5,20-Acetonide |
77573-43-4 | 10mg |
1320.00 | 2021-08-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I877418-1mg |
Ingenol-5,20-acetonide |
77573-43-4 | ≥99% | 1mg |
¥2,462.40 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I877418-5mg |
Ingenol-5,20-acetonide |
77573-43-4 | ≥99% | 5mg |
¥8,208.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce51254-1mg |
Ingenol-5,20-acetonide |
77573-43-4 | 98% | 1mg |
¥2139.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce51254-5mg |
Ingenol-5,20-acetonide |
77573-43-4 | 98% | 5mg |
¥7132.00 | 2023-09-07 | |
| DC Chemicals | DC9653-20 mg |
Ingenol 5,20-Acetonide |
77573-43-4 | >98% | 20mg |
$800.0 | 2022-02-28 | |
| DC Chemicals | DC9653-50 mg |
Ingenol 5,20-Acetonide |
77573-43-4 | >98% | 50mg |
$1600.0 | 2022-02-28 | |
| MedChemExpress | HY-N0869-1mg |
Ingenol-5,20-acetonide |
77573-43-4 | 99.73% | 1mg |
¥1000 | 2025-04-16 |
Ingenol-5,20-acetonide Suppliers
Ingenol-5,20-acetonide Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on Ingenol-5,20-acetonide
Exploring Ingenol-5,20-acetonide (CAS No. 77573-43-4): A Comprehensive Guide to Its Properties and Applications
Ingenol-5,20-acetonide (CAS No. 77573-43-4) is a semi-synthetic derivative of ingenol, a naturally occurring diterpene found in the Euphorbia plant family. This compound has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural modifications and potential therapeutic benefits. The acetonide group at positions 5 and 20 enhances its stability, making it a valuable candidate for drug formulation and skincare applications.
In recent years, the demand for natural product derivatives like Ingenol-5,20-acetonide has surged, driven by consumer interest in plant-based therapeutics and sustainable skincare. Researchers are particularly intrigued by its potential anti-inflammatory and immunomodulatory properties, which align with trending topics such as "natural alternatives to steroids" and "next-generation dermatological agents." These keywords frequently appear in search engine queries, reflecting the growing public and scientific curiosity.
The molecular structure of Ingenol-5,20-acetonide features a highly functionalized ingenane core, which is critical for its bioactivity. Studies suggest that this compound may interact with protein kinase C (PKC) isoforms, a hot topic in cancer research and autoimmune disease management. This mechanism has sparked discussions in online forums and academic circles, with questions like "How does ingenol-5,20-acetonide compare to other PKC modulators?" gaining traction.
From a formulation perspective, Ingenol-5,20-acetonide offers improved solubility and bioavailability compared to its parent compound, ingenol. This advantage is particularly relevant for topical applications, where enhanced skin penetration is a key consideration. Cosmetic chemists are exploring its inclusion in anti-aging serums and targeted spot treatments, capitalizing on its potential to address hyperpigmentation and photoaging—two of the most searched skincare concerns today.
Quality control and analytical methods for Ingenol-5,20-acetonide are another area of focus. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, a critical factor given the compound's sensitivity to light and temperature. Laboratories often search for "validated protocols for ingenol-5,20-acetonide analysis", highlighting the need for standardized procedures in both research and industrial settings.
Looking ahead, the future of Ingenol-5,20-acetonide appears promising, with ongoing investigations into its synergy with other bioactive compounds. As the scientific community continues to unravel its full potential, this compound stands at the intersection of green chemistry and precision medicine—two fields dominating contemporary scientific discourse. Whether for pharmaceutical innovation or cosmetic breakthroughs, Ingenol-5,20-acetonide exemplifies how nature-inspired chemistry can address modern health and wellness challenges.
77573-43-4 (Ingenol-5,20-acetonide) Related Products
- 289477-73-2(6-Undecen-3-one,2-[(4S)-2,2-dimethyl-1,3-dioxan-4-yl]-10-hydroxy-2,4,6-trimethyl-5-[(tetrahydro-2H-pyran-2-yl)oxy]-, (4R,5R,6E)-)
- 289477-74-3(5-Undecene-2,9-dione, 10-[(4S)-2,2-dimethyl-1,3-dioxan-4-yl]-6,8,10-trimethyl-7-[(tetrahydro-2H-pyran-2-yl)oxy]-, (5E,7R,8R)-)
- 220177-21-9(Spiro[cyclopropane-1,5'-[5H]inden]-3'(2'H)-one, 7'a-(β-D-glucopyranosyloxy)-1',3'a,4',7'a-tetrahydro-4'-hydroxy-2',2',4',6'-tetramethyl-, (3'aR,4'S,7'aR)-)
- 121541-66-0(4H-Inden-4-one, 6-[4-[[6-deoxy-4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-galactopyranosyl]oxy]-3,7-dimethyl-2,6-octadienyl]octahydro-6-hydroxy-5-(3-hydroxy-2,6-dimethyl-1,5-heptadienyl)-3a,7-dimethyl- (9CI))
- 87625-62-5(ptaquiloside)
- 87980-68-5(Ingenol-5,20-acetonide-3-O-angelate)
- 819070-95-6(4H-Cyclopenta-1,3-dioxol-4-one,3a,6a-dihydro-3a,5-bis(hydroxymethyl)-2,2-dimethyl-,(3aR,6aR)-rel-(9CI))
- 77573-06-9(12a-hydroxy-2,2,7,7,9,11-hexamethyl-13-oxo-6,7,7a,8,9,12,12a,12b-octahydro-4H,6aH-6,9a-methanocyclopenta[9,10]cyclopropa[5,6]cyclodeca[1,2-d][1,3]dioxin-12-yl hexadecanoate)
- 77573-44-5(Ingenol-3,4,5,20-diacetonide)
- 70577-38-7(Cotylenin E; 3'-Ketone)